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Compound of Interest

Compound Name: Pl4KllIbeta-IN-10

Cat. No.: B1139376

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 4-kinase Il beta (PI14KIIIB) is a critical enzyme in the phosphoinositide
signaling pathway, primarily responsible for the synthesis of phosphatidylinositol 4-phosphate
(P14P) at the Golgi apparatus. This PI14P pool is a key precursor for phosphatidylinositol 4,5-
bisphosphate (PIP2), a versatile signaling phospholipid that regulates numerous cellular
processes in neurons, including ion channel function, vesicular trafficking, and cytoskeletal
dynamics. PI4KIlIbeta-IN-10 is a potent and selective inhibitor of P14KIIIf, making it a valuable
tool for investigating the role of this kinase and its downstream signaling pathways in
neuroscience research. These application notes provide detailed protocols for the use of
Pl4Klllbeta-IN-10 in neuronal cultures to study its effects on neuronal viability, protein
expression, and signaling pathways.

Data Presentation
Pl4Klllbeta-IN-10 Inhibitor Profile
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Property Value Reference
Phosphatidylinositol 4-kinase
Target [1]
[l beta (P14KIIIB)
IC50 3.6 nM [1]
>200-fold selective for PI14KIIIB
over class | and class Il
PI3Ks. Weak inhibition of
PI3KC2y (~1 uM), PI3Ka (~10
Selectivity v (-1 uM) ( [1]
pM), and Pl4Kllla (~3 pM).
<20% inhibition at
concentrations up to 20 uM for
Pl4K2a, P14K2[3, and PI3Kp.
Molecular Weight 475.58 g/mol N/A
Solubility Soluble in DMSO N/A

Signaling Pathways and Experimental Workflows
P14KIlIf Signaling Pathway in Neurons

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.selleckchem.com/PI4K.html
https://www.selleckchem.com/PI4K.html
https://www.selleckchem.com/PI4K.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Downstream Effects

PLC 1P3

Ca2+ Release

Pl4Kllibeta-IN-10

PIAKIIB,

Plasma Membrane / Golgi

PIPK

ATP->ADP

PKC Activation

AKUMTOR

Signaling

|
PI@5)P2 |
—

lon Channels
(e KCNQ)

Actin Cytoskeleton
Dynamics

Vesicular

Trafficking

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Primary Neuronal Culture
(e.g., Cortical or Hippocampal)

Treat with PI4KllIbeta-IN-10
(Varying Concentrations and Durations)

Perform Downstream Assays

Cell Viability Assay Western Blot Immunocytochemistry
(MTT, LDH, etc.) (e.g., for p-Akt, Akt, GAPDH) (e.g., for MAP2, p-Akt)

Data Analysis and Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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